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Get Quote

Chemical Identity of 4-Phenylbutanal

The basic identifying information for the compound is consolidated in the table below.

Property Information

Chemical Name 4-Phenylbutanal [1] [2] [3]

Synonyms 4-Phenylbutyraldehyde, γ-Phenylbutyraldehyde, Benzenebutanal [4] [3] [5]

CAS Registry Number 18328-11-5 [4] [2] [3]

Molecular Formula C10H12O [1] [4] [3]

Molecular Weight 148.20 g/mol [4] [2] [5]

Other reported physical properties include a density of 0.971 g/cm³ and a boiling point of 243.3°C at 760

mmHg [4] [5].
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The following table compares common spectroscopic techniques relevant to validating a compound's

identity. While specific data for 4-Phenylbutanal is unavailable, the general principles from the search

results provide a framework for method selection [6] [7] [8].

Method
Primary Application in
Validation

Key Information Provided

IR Spectroscopy [8] Functional group

identification

Identifies specific bonds and functional groups (e.g.,

C=O, C-H) based on their vibrational frequencies.

UV-Vis
Spectroscopy [6] [7]

Detecting conjugated

systems

Measures absorption of UV or visible light, useful

for compounds with conjugated π-electron systems.

Mass Spectrometry
(MS) [3]

Determining molecular

weight & structure

Provides molecular weight and fragments pattern,

which helps in elucidating the molecular structure.

A general workflow for combining these techniques for compound validation can be summarized as follows:

Sample: 4-Phenylbutanal

IR Spectroscopy Mass Spectrometry UV-Vis Spectroscopy

Data Integration and Analysis

Functional GroupsMolecular Weight/Fragments Chromophore Absorbance

Validated Identity
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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